Cas no 188787-62-4 (7-Benzothiazolamine,2,6-dichloro-)

• Product Name: 7-Benzothiazolamine,2,6-dichloro-
• CAS No: 188787-62-4
• MF: C₇H₄Cl₂N₂S
• MW: 219.091057777405
• CID: 115401
• PubChem ID: 18916443
• Update Time: 2025-04-18

7-Benzothiazolamine,2,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• 7-Benzothiazolamine,2,6-dichloro-
• 7-Benzothiazolamine,2,6-dichloro-(9CI)
• 2,6-Dichloro-1,3-benzothiazol-7-amine
• PBPMBGHZOIITDJ-UHFFFAOYSA-N
• 7-amino-2,6-dichlorobenzothiazole
• SCHEMBL8693683
• 188787-62-4

• Inchi： 1S/C7H4Cl2N2S/c8-3-1-2-4-6(5(3)10)12-7(9)11-4/h1-2H,10H2
• InChI Key： PBPMBGHZOIITDJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1N)SC(=N2)Cl

Computed Properties

• Exact Mass: 217.9472247g/mol
• Monoisotopic Mass: 217.9472247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.2Ų